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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

quantitative analysis of Tenascin-C (TNC) using a sandwich Enzyme-Linked Immunosorbent

Assay (ELISA) kit. Tenascin-C is an extracellular matrix glycoprotein involved in tissue

remodeling during development, wound healing, and tumorigenesis. Its quantification in

biological samples is crucial for research in oncology, inflammation, and tissue engineering.

Principle of the Assay
The Tenascin-C ELISA kit is a sandwich immunoassay designed for the quantitative

measurement of TNC in various biological samples such as serum, plasma, and tissue

homogenates.[1] The principle of the assay relies on the specific binding of Tenascin-C to a

capture antibody pre-coated onto the wells of a microplate.[1] A biotin-conjugated detection

antibody, also specific for Tenascin-C, is then added, forming a "sandwich" complex.

Subsequently, a streptavidin-horseradish peroxidase (HRP) conjugate is introduced, which

binds to the biotinylated detection antibody. Finally, a chromogenic substrate is added, and the

resulting color development is proportional to the amount of Tenascin-C present in the sample.
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The reaction is stopped, and the optical density is measured at 450 nm. The concentration of

Tenascin-C is then determined by interpolating from a standard curve generated with known

concentrations of the protein.

Quantitative Data Presentation
The performance characteristics of commercially available Tenascin-C ELISA kits can vary. The

following tables summarize key quantitative data to aid in the selection of an appropriate kit for

your research needs.

Human Tenascin-C ELISA Kits
Manufactur
er/Kit

Detection
Range

Sensitivity
Intra-Assay
CV (%)

Inter-Assay
CV (%)

Sample
Types

Kit A
0.31 - 20

ng/mL
0.19 ng/mL < 4.65% < 5.45%

Serum,

Plasma

Kit B
21.875 - 1400

pg/mL

≤ 8.462

pg/mL
Not specified Not specified

Serum,

Plasma

(EDTA,

Citrate,

Heparin)

Cusabio
200 ng/mL -

3.12 ng/mL
Not specified < 8% < 10%

Serum,

Plasma,

Tissue

Homogenate

s

Novus

Biologicals

0.31 - 20

ng/mL
0.19 ng/mL < 4.65% < 5.45%

Serum,

Plasma
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Manufactur
er/Kit

Detection
Range

Sensitivity
Intra-Assay
CV (%)

Inter-Assay
CV (%)

Sample
Types

Abcam

(ab303745)

21.875 - 1400

pg/mL

≤ 8.462

pg/mL
Not specified Not specified

Serum,

Plasma

(EDTA,

Citrate,

Heparin)[2]

Cusabio
9.4 - 600

pg/mL
2.34 pg/mL < 8% < 10%

Serum,

Plasma,

Tissue

Homogenate

s[3]

Antibodies-

online

(ABIN697626

8)

Not specified Not specified < 8% < 10%
Not

specified[4]

Experimental Protocols
This section provides a detailed, generalized protocol for a Tenascin-C sandwich ELISA. Note:

It is crucial to refer to the specific manual of the kit you are using, as incubation times, reagent

concentrations, and washing steps may vary.

Reagent Preparation
Bring all reagents to room temperature before use.

Standard Dilutions: Prepare a serial dilution of the Tenascin-C standard as instructed in the

kit manual to generate a standard curve.

Wash Buffer: Dilute the concentrated wash buffer to its working concentration with deionized

or distilled water.

Detection Antibody: Prepare the biotinylated detection antibody solution according to the kit's

instructions.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.abcam.com/en-us/products/elisa-kits/mouse-tenascin-c-elisa-kit-ab303745
https://www.cusabio.com/ELISA-Kit/Mouse-TenascinTNC-ELISA-kit-109317.html
https://www.antibodies-online.com/kit/6976268/Tenascin+C+TNC+ELISA+Kit/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Streptavidin-HRP: Prepare the Streptavidin-HRP conjugate solution as per the manual.

Assay Procedure
Add Standards and Samples: Pipette 100 µL of each standard and sample into the

appropriate wells of the pre-coated microplate. It is recommended to run all samples and

standards in duplicate.

Incubation: Cover the plate and incubate for the time and temperature specified in the kit

manual (e.g., 2.5 hours at room temperature or overnight at 4°C).

Washing: Aspirate or decant the contents of the wells. Wash the wells 3-5 times with 1X

Wash Buffer, ensuring complete removal of liquid after each wash.

Add Detection Antibody: Add 100 µL of the prepared biotinylated detection antibody to each

well.

Incubation: Cover the plate and incubate as directed (e.g., 1 hour at room temperature).

Washing: Repeat the washing step as described in step 3.

Add Streptavidin-HRP: Add 100 µL of the prepared Streptavidin-HRP conjugate to each well.

Incubation: Cover the plate and incubate for the specified time (e.g., 45 minutes at room

temperature).

Washing: Repeat the washing step as described in step 3.

Add Substrate: Add 100 µL of TMB substrate solution to each well.

Incubation: Incubate the plate in the dark at room temperature for the recommended time

(e.g., 15-30 minutes), or until a clear color gradient develops in the standards.

Stop Reaction: Add 50 µL of stop solution to each well. The color will change from blue to

yellow.

Read Absorbance: Immediately measure the optical density of each well at 450 nm using a

microplate reader.
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Data Analysis
Standard Curve: Generate a standard curve by plotting the mean absorbance for each

standard concentration on the y-axis against the corresponding concentration on the x-axis.

A four-parameter logistic (4-PL) curve fit is often recommended.

Calculate Concentrations: Determine the concentration of Tenascin-C in the samples by

interpolating their mean absorbance values from the standard curve.

Dilution Factor: If samples were diluted, multiply the calculated concentration by the dilution

factor to obtain the final concentration.

Signaling Pathways and Experimental Workflows
Tenascin-C ELISA Workflow
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Caption: Generalized workflow for a Tenascin-C Sandwich ELISA.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b164319/docs?utm_src=pdf-body-img#tenascin-c-elisa-kit-application-notes-and-protocols-for-quantitative-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tenascin-C Signaling via Integrins and FAK
Tenascin-C interacts with various integrins on the cell surface, leading to the activation of Focal

Adhesion Kinase (FAK).[5][6] This signaling cascade plays a crucial role in cell proliferation,

migration, and invasion.[5][6]
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Caption: Tenascin-C activates FAK via integrin binding.

Tenascin-C Signaling via TLR4 and NF-κB
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Tenascin-C can also act as a damage-associated molecular pattern (DAMP) by binding to Toll-

like receptor 4 (TLR4).[7] This interaction triggers the activation of the NF-κB signaling

pathway, leading to the production of pro-inflammatory cytokines.
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Caption: Tenascin-C activates NF-κB via TLR4 signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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